1-(6-Ethoxypyridin-3-yl)-2,2,2-trifluoroethanone

• IUPAC Name: 1-(6-ethoxypyridin-3-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C9H8F3NO2/c1-2-15-7-4-3-6(5-13-7)8(14)9(10,11)12/h3-5H,2H2,1H3
• InChI Key: LOZMIQVFQVRILI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C(=O)C(F)(F)F
• Molecular Formula: C9H8F3NO2
• DSSTOX Substance ID: DTXSID60563383
• Molecular Weight: 219.16 g/mol
• CAS RN: 132877-25-9

Description

1-(6-Ethoxypyridin-3-yl)-2,2,2-trifluoroethanone, also known as EFPE, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EFPE is a synthetic organic compound that is commonly used as a building block in the synthesis of other chemical compounds. In

Mechanism of Action

The mechanism of action of 1-(6-Ethoxypyridin-3-yl)-2,2,2-trifluoroethanone is not fully understood, but it is believed to act as a potent inhibitor of certain enzymes that are involved in the development and progression of various diseases. This compound has been shown to inhibit the activity of enzymes such as tyrosine kinases, which play a critical role in the development of cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound is a potent inhibitor of cancer cell growth and proliferation. This compound has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(6-Ethoxypyridin-3-yl)-2,2,2-trifluoroethanone is its ease of synthesis. This compound can be synthesized in a laboratory setting with relative ease, making it a readily available compound for scientific research. However, one of the main limitations of this compound is its limited solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are a number of potential future directions for research on 1-(6-Ethoxypyridin-3-yl)-2,2,2-trifluoroethanone. One area of research that is currently being explored is the development of new drugs that target tyrosine kinases. This compound has been shown to be a potent inhibitor of these enzymes, making it a promising candidate for the development of new cancer drugs. Additionally, this compound has been shown to have potential as a lead compound for the development of new antibiotics, which could help to address the growing problem of antibiotic resistance. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
In conclusion, this compound is a promising compound that has gained attention in recent years due to its potential applications in scientific research. The ease of synthesis and potent inhibitory effects of this compound make it a promising candidate for the development of new drugs and antibiotics. While there are limitations to working with this compound, the potential benefits of this compound make it an important area of research for the future.

Synthesis Methods

1-(6-Ethoxypyridin-3-yl)-2,2,2-trifluoroethanone can be synthesized through a multi-step process that involves the reaction of 6-ethoxypyridin-3-amine with trifluoroacetic anhydride. The resulting product is then treated with sodium hydroxide to yield this compound. The synthesis of this compound is relatively straightforward and can be performed in a laboratory setting with relative ease.

Scientific Research Applications

1-(6-Ethoxypyridin-3-yl)-2,2,2-trifluoroethanone has been shown to have a wide range of applications in scientific research. One of the most promising areas of research is in the field of medicinal chemistry. This compound has been shown to have potential as a lead compound for the development of new drugs that target a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.